4-Hydroxybenzene-1,3-disulfonamide

• Molecular Formula: C6H8N2O5S2
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 4-hydroxybenzene-1,3-disulfonamide
• InChI: InChI=1S/C6H8N2O5S2/c7-14(10,11)4-1-2-5(9)6(3-4)15(8,12)13/h1-3,9H,(H2,7,10,11)(H2,8,12,13)
• InChI Key: RVNIHKNBJPMPCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)S(=O)(=O)N)O

Description

4-Hydroxybenzene-1,3-disulfonamide is a benzenesulfonamide derivative featuring two sulfonamide (-SO₂NH₂) groups at the 1- and 3-positions and a hydroxyl (-OH) group at the 4-position. These derivatives are significant in medicinal chemistry and catalysis due to their sulfonamide moieties, which confer acidity, hydrogen-bonding capacity, and metal-coordination properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Hydroxybenzene-1,3-disulfonamide typically involves the sulfonation of hydroxybenzene derivativesThe reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction .

Industrial Production Methods: Industrial production of 4-Hydroxybenzene-1,3-disulfonamide may involve large-scale sulfonation processes using continuous flow reactors. These methods ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxybenzene-1,3-disulfonamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The sulfonamide groups can be reduced to amines under specific conditions.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

4-Hydroxybenzene-1,3-disulfonamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antimicrobial and anti-inflammatory properties.

Industry: Utilized in the production of dyes and pigments

Mechanism of Action

The mechanism of action of 4-Hydroxybenzene-1,3-disulfonamide involves its interaction with specific molecular targets. The sulfonamide groups can inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the active site. This inhibition can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and catalytic activities of benzene-1,3-disulfonamide derivatives are highly dependent on substituent identity and positioning. Below is a detailed comparison:

Structural and Functional Variations

Compound Name	Substituents	Key Applications/Activities	Inhibition Constants (KI)	References
4-Hydroxybenzene-1,3-disulfonamide	4-OH, 1,3-SO₂NH₂	Not explicitly reported	N/A	–
4-Amino-6-chloro-benzene-1,3-disulfonamide	4-NH₂, 6-Cl, 1,3-SO₂NH₂	Carbonic anhydrase inhibition (TvaCA2)	382.2 nM
Clorsulon (4-amino-6-(1,2,2-trichloroethenyl))	4-NH₂, 6-CCl₂CH₂, 1,3-SO₂NH₂	Antihelminthic (targets phosphoglycerate mutase/kinase)	N/A
4-Amino-6-trifluoromethyl-benzene-1,3-disulfonamide	4-NH₂, 6-CF₃, 1,3-SO₂NH₂	Carbonic anhydrase inhibition (hCA IX/XII)	5.9–14.2 nM
N,N,N',N'-Tetrabromobenzene-1,3-disulfonamide (TBBDA)	4,6-Br, 1,3-SO₂NH₂	Catalyst for THP ethers, acetals, and multicomponent reactions	N/A

Physicochemical Properties

• Acidity : Electron-withdrawing substituents (Cl, CF₃, Br) lower the pKa of sulfonamide protons, increasing deprotonation and metal-binding capacity. Hydroxy groups may exert weaker electronic effects .
• Solubility: Amino and hydroxy groups improve aqueous solubility, whereas halogenated derivatives are more lipophilic, influencing bioavailability and catalytic recyclability .

Research Findings and Data Tables

Table 1: Inhibition Constants (KI) of Selected Derivatives

Compound	Target Enzyme	KI (nM)	Reference
4-Amino-6-chloro-benzene-1,3-disulfonamide	TvaCA2	382.2
4-Amino-6-trifluoromethyl-benzene-1,3-disulfonamide	hCA IX	5.9–14.2
Benzene-1,3-disulfonamide (unsubstituted)	hCA I	73–131

Table 2: Catalytic Performance of Brominated Derivatives

Catalyst	Reaction Type	Yield (%)	Conditions	Reference
TBBDA	Quinazoline-4(1H)-one synthesis	85–92	Solvent-free, 80°C
Poly(N-bromo-N-ethyl-benzene-1,3-disulfonamide)	THP ether formation	90–95	RT, 10 min